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Ozone Challenge Model: Validation & Drug Efficacy

Compound /
Intervention

Study Type &
Subjects

Key Efficacy Findings in
Ozone Model

Mechanism of
Action

Inhaled
Corticosteroids
(Fluticasone
propionate, 2 mg) [1]

Randomized,
controlled trial; 18

healthy "ozone
responders"

↓ 62% sputum neutrophils; ↓
55% myeloperoxidase (MPO)

[1]

Broad anti-
inflammatory [1]

Oral Corticosteroids
(Prednisolone, 50 mg)

[1]

Randomized,
controlled trial; 18

healthy "ozone
responders"

↓ 64% sputum neutrophils; ↓
42% myeloperoxidase (MPO)

[1]

Broad anti-
inflammatory [1]

Bimosiamose (10 mg
inhaled) [2] [3]

Double-blind,
randomized, placebo-

controlled crossover;
18 healthy subjects

↓ 40% sputum neutrophils
(p=0.068); ↓ 35% IL-8; ↓ 46%

MMP-9 [2]

Pan-selectin
antagonist (blocks

E-, P-, L-selectin)
[3]

PUR118 (Calcium
lactate, inhaled) [4]

Single-blind, proof-of-
concept; 24 healthy

subjects

No significant change in
sputum neutrophils; decrease

Modifies airway
surface liquid,
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Compound /
Intervention

Study Type &
Subjects

Key Efficacy Findings in
Ozone Model

Mechanism of
Action

in sputum macrophages with
high dose [4]

epithelial
protection [4]

Ozone Challenge
Model Validation [1]

Clinical trial validation Produced significant,
reproducible ↑ in sputum

neutrophils & IL-8; responsive
to anti-inflammatories [1]

Induces
neutrophilic airway

inflammation [1]

Experimental Protocol for the Ozone Challenge Model

For reliable results, the model uses a standardized protocol, as detailed in the clinical trials:

Subject Selection: Healthy volunteers are screened for their inflammatory response to ozone.
Participants are typically included only if they show a >10% absolute increase in sputum
neutrophils after a baseline ozone challenge, classifying them as "ozone responders" [1] [4].
Ozone Exposure: Subjects inhale 250 ppb (parts per billion) of ozone for a period of 3 hours
while performing intermittent exercise to ensure deep lung penetration of the gas [2] [1] [4].
Endpoint Measurement: The primary readout is sputum induction performed 3 to 6 hours after the

ozone challenge ends. The sputum is then analyzed for:
Cellular Composition: Primarily the percentage and count of neutrophils.

Soluble Mediators: Inflammatory biomarkers such as IL-8, MMP-9, and myeloperoxidase
(MPO) [2] [1] [4].

Mechanism of Bimosiamose Action

Bimosiamose is a pan-selectin antagonist that inhibits the initial stages of leukocyte migration into tissues.

The following diagram illustrates its mechanism in the context of ozone-induced airway inflammation.
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Interpretation and Context for Researchers

Model Utility: The ozone challenge model is a validated tool for early-phase proof-of-concept
studies. Its successful use with corticosteroids confirms its ability to detect the efficacy of compounds

with diverse anti-inflammatory mechanisms [1].
Bimosiamose's Profile: Data from the model suggests that Bimosiamose has a distinct
mechanism targeting cell adhesion. The reductions in key inflammatory mediators like IL-8 and
MMP-9 are particularly relevant for neutrophilic diseases like COPD [2] [3].

Clinical Translation: While the model is predictive of anti-inflammatory activity, it does not guarantee
clinical success. For instance, PUR118 was safe but showed minimal efficacy in the model [4], and

the clinical benefit of Bimosiamose in COPD patients, while showing reduced inflammation, was
associated with only modest functional improvements [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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